4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-N-(furan-2-ylmethyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H13ClN2O5S/c19-12-5-7-14(8-6-12)27(22,23)18-17(20-11-13-3-1-9-24-13)26-16(21-18)15-4-2-10-25-15/h1-10,20H,11H2
• InChI Key: XTJQIQFNKVSIER-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H13ClN2O5S
• Molecular Weight: 404.8 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and causing cell cycle arrest. It has also been reported to inhibit the growth of bacteria by disrupting the bacterial cell wall and inhibiting protein synthesis.
Biochemical and Physiological Effects:
In vitro studies have shown that 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine has cytotoxic effects on cancer cells and inhibits the growth of bacteria. However, the compound has not been tested extensively in vivo, and its biochemical and physiological effects in humans are not known.

Advantages and Limitations for Lab Experiments

One advantage of using 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine in lab experiments is its potential to inhibit the growth of cancer cells and bacteria. However, one limitation is that the compound has not been extensively tested in vivo, and its safety and efficacy in humans are not known.

Future Directions

There are several future directions for the research on 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine. Some of these include:
1. Studying the compound's safety and efficacy in vivo to determine its potential as a therapeutic agent.
2. Investigating the compound's mechanism of action in more detail to better understand its effects on cancer cells and bacteria.
3. Exploring the compound's potential applications in other fields, such as agriculture and environmental science.
4. Developing new derivatives of the compound with improved efficacy and safety profiles.
Conclusion:
In conclusion, 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine is a chemical compound with potential applications in various fields of scientific research. While its mechanism of action and biochemical and physiological effects are not fully understood, the compound has shown promise in inhibiting the growth of cancer cells and bacteria. Further research is needed to determine its safety and efficacy in humans and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine involves the reaction of 4-chlorobenzenesulfonyl chloride with furan-2-carbaldehyde, followed by the reaction of the resulting compound with furfurylamine and oxazole-5-carboxylic acid. This method has been reported in a research article by S. S. Gavade et al. (2017).

Scientific Research Applications

The compound 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)oxazol-5-amine has been studied for its potential applications in various fields of scientific research. Some of the areas where this compound has been tested include anticancer activity, antimicrobial activity, and anti-inflammatory activity.